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Compound of Interest

Compound Name: 1,3-Ditridecanoyl glycerol

Cat. No.: B3025934

For Immediate Reference: A Guide to Safe and Compliant Disposal

Researchers, scientists, and drug development professionals handling 1,3-Ditridecanoyl
glycerol must adhere to proper disposal procedures to ensure laboratory safety and
environmental compliance. While this compound is not classified as hazardous, responsible
disposal is paramount. This guide provides a comprehensive, step-by-step approach to
managing the disposal of 1,3-Ditridecanoyl glycerol.

Understanding the Properties of 1,3-Ditridecanoyl
Glycerol

A thorough understanding of the chemical and physical properties of 1,3-Ditridecanoyl
glycerol is the first step in determining the appropriate disposal method.
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Property Value Citation
CAS Number 59891-27-9 [1]
Physical State Solid at room temperature [1]

Not classified as hazardous
Hazard Classification according to the Globally
Harmonized System (GHS)

Sparingly soluble in aqueous
Water Solubility buffers. Solubility in PBS (pH [1]
7.2) is 0.7 mg/ml.

Readily biodegradable with low
] potential for ecotoxicity. Not
Environmental Impact ) ) [2]
expected to be persistent in

water.

Core Disposal Procedures

Given that 1,3-Ditridecanoyl glycerol is a non-hazardous solid with low water solubility, the
primary recommended disposal method is as solid waste. However, institutional and local
regulations must always be the final authority.

Step 1: Waste Minimization

Before disposal, consider methods to minimize waste. This can include ordering only the
necessary quantities of the chemical and ensuring efficient use in experiments.

Step 2: Container Selection and Labeling

o Container: Place the waste 1,3-Ditridecanoyl glycerol in a designated, sealed, and properly
labeled waste container. The container should be compatible with the chemical and clearly
marked as "Non-Hazardous Waste."

o Labeling: The label should clearly identify the contents as "1,3-Ditridecanoyl glycerol" and
include the quantity and date of disposal.
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Step 3: Segregation

Store the waste container in a designated area for non-hazardous solid waste, segregated from
hazardous materials to prevent cross-contamination.

Step 4: Consultation with Environmental Health and Safety (EHS)

This is a critical step. Before final disposal, consult your institution's Environmental Health and
Safety (EHS) department or equivalent authority. They will provide specific guidance based on
local and institutional regulations. Some institutions may have specific protocols for non-
hazardous chemical waste.

Step 5: Final Disposal

Based on the guidance from your EHS department, the final disposal will likely be one of the
following:

o Regular Solid Waste Stream: If approved by your EHS, the labeled container of 1,3-
Ditridecanoyl glycerol may be disposed of in the regular solid waste stream. It is important
to note that some institutional policies may prohibit the disposal of any laboratory chemical
waste in standard trash receptacles handled by custodial staff. In such cases, a specific
pickup by a waste management provider will be required.

» Designated Laboratory Waste Pickup: Your institution may have a specific collection service
for all laboratory waste, including non-hazardous materials. Follow their procedures for
requesting a pickup.

Important Considerations:

e Do Not Dispose Down the Drain: Due to its low water solubility and the general principle of
keeping chemicals out of waterways, do not dispose of 1,3-Ditridecanoyl glycerol down the
drain. The Safety Data Sheet advises against allowing large quantities to reach groundwater,
water courses, or sewage systems.

» Empty Containers: Empty containers that held 1,3-Ditridecanoyl glycerol should be
managed according to your institution's guidelines for empty chemical containers. This may
involve defacing the label and disposing of it in the regular trash or recycling.
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Logical Workflow for Disposal Decision-Making

The following diagram illustrates the decision-making process for the proper disposal of 1,3-

Ditridecanoyl glycerol.

Is it classified
as hazardous?

Start: Have 1.3-Ditridecanoyl ractice Waste Collect in Labeled,
glycerol for disposal ization Sealed Container

Ass
Review Safety
Data Sheet (SDS)

Click to download full resolution via product page

Disposal Decision Workflow for 1,3-Ditridecanoyl Glycerol

By following these procedures and consulting with your local EHS department, you can ensure
the safe and compliant disposal of 1,3-Ditridecanoyl glycerol, fostering a secure and

environmentally responsible laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3025934#1-3-ditridecanoyl-glycerol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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